1-(1-(Methoxymethyl)cyclopentyl)-N-methylmethanamine
Description
1-(1-(Methoxymethyl)cyclopentyl)-N-methylmethanamine, also known as MPMP, is a chemical compound that belongs to the class of psychoactive substances. It is a potent and selective agonist of the trace amine-associated receptor 1 (TAAR1), which is a G protein-coupled receptor that is expressed in various regions of the brain. In recent years, MPMP has gained significant attention in the scientific community due to its potential applications in various fields, including neuroscience, pharmacology, and drug discovery.
Scientific Research Applications
Melatonin in Plant Science
Melatonin (N-acetyl-5-methoxytryptamine) has been identified in various plant species and plays crucial roles in plant biology. It regulates senescence, improves growth, and development, and increases resistance against biotic and abiotic stress, leading to enhanced crop yields and nutraceutical value of produce. This highlights melatonin's potential in agriculture and food security through conventional and modern breeding approaches to produce melatonin-rich crops (Nawaz et al., 2016).
Anti-inflammatory Effects of Melatonin
Melatonin exhibits anti-inflammatory activity, beneficial against chronic inflammation underlying many diseases. In vitro and in vivo studies show melatonin's role in immunomodulation, antioxidant defense, and as an anti-inflammatory agent, suggesting its potential therapeutic applications in treating chronic diseases through modulation of inflammation (Nabavi et al., 2019).
1-Methylcyclopropene (1-MCP) in Horticulture
1-MCP is an ethylene perception inhibitor, significantly impacting fruits and vegetables by improving the maintenance of product quality, inhibiting senescence, and extending storage life. The application of 1-MCP in the commercial sector for apples and its potential for other products showcases its importance in postharvest management and technology for agricultural produce (Watkins, 2006).
Melatonin Against Environmental Stresses in Horticultural Crops
Melatonin serves as a protective agent in horticultural crops against environmental stresses, including cold, drought, and heavy metals. It acts by scavenging reactive oxygen species, enhancing antioxidant enzyme activity, and up-regulating defense genes, thus promoting better growth under stress conditions (Bose & Howlader, 2020).
Role of Melatonin in Reproductive Physiology
Melatonin has been studied for its beneficial effects on reproductive physiology, particularly in reducing oxidative damage, improving fertilization rates, and supporting embryo development. This includes its application in clinical treatments for infertile women, indicating its significant role in reproductive health and potential for therapeutic use (Tamura et al., 2012).
properties
IUPAC Name |
1-[1-(methoxymethyl)cyclopentyl]-N-methylmethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO/c1-10-7-9(8-11-2)5-3-4-6-9/h10H,3-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBYTUPURDBRLCN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1(CCCC1)COC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-(Methoxymethyl)cyclopentyl)-N-methylmethanamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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